Cas no 1270385-54-0 (2-amino-2-(3-nitrophenyl)propan-1-ol)

• Product Name: 2-amino-2-(3-nitrophenyl)propan-1-ol
• CAS No: 1270385-54-0
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• MDL: MFCD18696613
• CID: 5207376
• PubChem ID: 55268379
• Update Time: 2025-10-29

2-amino-2-(3-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3-nitrophenyl)propan-1-ol
• rac-2-amino-2-(3-nitro-phenyl)-propan-1-ol
• Benzeneethanol, β-amino-β-methyl-3-nitro-

• MDL： MFCD18696613
• Inchi： 1S/C9H12N2O3/c1-9(10,6-12)7-3-2-4-8(5-7)11(13)14/h2-5,12H,6,10H2,1H3
• InChI Key： AUTVJHZGHBFRNV-UHFFFAOYSA-N
• SMILES： OCC(C)(C1C=CC=C(C=1)[N+](=O)[O-])N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 0.1
• Topological Polar Surface Area: 92.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-amino-2-(3-nitrophenyl)propan-1-ol

Comprehensive Overview of 2-amino-2-(3-nitrophenyl)propan-1-ol (CAS No. 1270385-54-0): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 2-amino-2-(3-nitrophenyl)propan-1-ol (CAS No. 1270385-54-0) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by an amino group and a nitrophenyl moiety, serves as a pivotal intermediate in synthetic chemistry. Its molecular formula, C₉H₁₂N₂O₃, highlights its potential for diverse chemical transformations, making it a subject of interest for researchers exploring drug discovery, material science, and catalysis.

The growing demand for nitrogen-containing compounds in modern chemistry has propelled studies on 2-amino-2-(3-nitrophenyl)propan-1-ol. Recent trends in green chemistry emphasize the need for sustainable synthesis methods, and this compound’s role in enantioselective reactions aligns with such initiatives. Researchers are particularly intrigued by its potential as a chiral building block, which is critical for developing pharmaceutical intermediates with high stereochemical purity. Furthermore, its nitro group offers reactivity that can be harnessed for further functionalization, a feature highly valued in medicinal chemistry.

From an industrial perspective, CAS No. 1270385-54-0 is often discussed in the context of high-value chemical intermediates. Its synthesis typically involves reductive amination or multistep organic reactions, with optimization efforts focusing on yield improvement and waste reduction. Analytical techniques such as NMR spectroscopy and HPLC are routinely employed to confirm its purity and structural integrity. The compound’s solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO) further enhances its utility in laboratory settings.

Recent publications have explored the biological activity of derivatives stemming from 2-amino-2-(3-nitrophenyl)propan-1-ol, particularly in the context of central nervous system (CNS) targeting molecules. This aligns with the surge in interest for neuroactive compounds, a hot topic in neuroscience research and psychopharmacology. Additionally, its nitro-aromatic structure has been investigated for potential applications in photodynamic therapy, a cutting-edge area in cancer research.

For researchers seeking CAS 1270385-54-0 suppliers or synthetic protocols, it is essential to note that this compound is often customized for specific projects. Its stability under controlled conditions and compatibility with protecting group strategies make it a reliable choice for peptide synthesis and heterocycle formation. As the scientific community continues to prioritize structure-activity relationship (SAR) studies, the relevance of 2-amino-2-(3-nitrophenyl)propan-1-ol is expected to grow, particularly in the design of novel bioactive molecules.

In summary, 2-amino-2-(3-nitrophenyl)propan-1-ol (CAS No. 1270385-54-0) represents a multifaceted compound with broad implications across chemical synthesis and biomedical research. Its adaptability to modern catalytic methods and alignment with sustainable chemistry principles underscore its enduring value. Future studies may further elucidate its potential in drug development and advanced material design, solidifying its place in the scientific lexicon.